Cas no 102616-13-7 (2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R,5R,6R,7E)-rel-)

• Product Name: 2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R,5R,6R,7E)-rel-
• CAS No: 102616-13-7
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 217761
• PubChem ID: 6443472
• Update Time: 2025-04-19

2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R,5R,6R,7E)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R,5R,6R,7E)-rel-
• (2E,4R,5R,6R,7E)-6,10-dimethyl-5-phenylmethoxyundeca-2,7-dien-4-ol
• 2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R*,5R*,6R*,7E)- (9CI)
• 2,7-Undecadien-4-ol,6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R*,5R*,6R*,7E)-(?à)-
• 2,7-Undecadien-4-ol, 6,10-dimethyl-5-(phenylmethoxy)-, (2E,4R*,5R*,6R*,7E)-
• 102616-13-7

• Inchi： 1S/C20H30O2/c1-5-10-19(21)20(17(4)12-9-11-16(2)3)22-15-18-13-7-6-8-14-18/h5-10,12-14,16-17,19-21H,11,15H2,1-4H3/b10-5+,12-9+/t17-,19-,20-/m1/s1
• InChI Key： SSMFQVRDMIGKDM-ILTCXOPASA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H]([C@@H](/C=C/C)O)[C@H](C)/C=C/CC(C)C

Computed Properties

• Exact Mass: 302.2247
• Monoisotopic Mass: 302.22458
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4.8

Experimental Properties

• Density: 0.966
• Boiling Point: 411.4°Cat760mmHg
• Flash Point: 163°C
• Refractive Index: 1.516
• PSA: 29.46
• LogP: 4.74720